Cas no 135655-75-3 (Methyl 4-(1,3-dioxan-2-yl)benzoate)

Methyl 4-(1,3-dioxan-2-yl)benzoate is a versatile benzoate ester derivative featuring a 1,3-dioxane functional group. This compound is particularly valued in organic synthesis for its stability and reactivity, serving as a key intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The dioxane ring enhances its solubility in polar solvents, facilitating its use in various reaction conditions. Its ester group allows for further functionalization, making it a valuable building block in multi-step syntheses. The compound's well-defined structure and purity ensure consistent performance in research and industrial applications, particularly where controlled reactivity and selectivity are required.

Methyl 4-(1,3-dioxan-2-yl)benzoate structure

135655-75-3 structure

Product Name:Methyl 4-(1,3-dioxan-2-yl)benzoate

CAS No:135655-75-3

MF:C₁₂H₁₄O₄

MW:222.237164020538

MDL:MFCD02612723

CID:3103430

PubChem ID:595931

Update Time:2025-05-28

Methyl 4-(1,3-dioxan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

- 4-[1,3]Dioxan-2-yl-benzoic acid methyl ester
- NCGC00173357-01
- CS-0150812
- Methyl 4-(1,3-dioxan-2-yl)benzoate
- KMFDOQIVXCQKPY-UHFFFAOYSA-N
- HMS1550O08
- Benzoic acid, 4-(1,3-dioxan-2-yl)-, methyl ester
- LS-07721
- MFCD02612723
- ALBB-024045
- Methyl4-(1,3-dioxan-2-yl)benzoate
- TimTec1_005948
- STK734212
- SR-01000531333-1
- AKOS001738834
- 135655-75-3
- E76623
- SCHEMBL6420071
- AG-205/14740056
- Methyl 4-(1,3-dioxan-2-yl)benzoate #
- SR-01000531333
- MDL： MFCD02612723
- Inchi： 1S/C12H14O4/c1-14-11(13)9-3-5-10(6-4-9)12-15-7-2-8-16-12/h3-6,12H,2,7-8H2,1H3
- InChI Key： KMFDOQIVXCQKPY-UHFFFAOYSA-N
- SMILES： O1CCCOC1C1C=CC(C(=O)OC)=CC=1

Computed Properties

Exact Mass: 222.08920892g/mol
Monoisotopic Mass: 222.08920892g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 44.8Å²

Methyl 4-(1,3-dioxan-2-yl)benzoate Pricemore >>

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abcr	AB414497-500 mg	Methyl 4-(1,3-dioxan-2-yl)benzoate	135655-75-3		500MG	€165.80	2023-02-03